1-(2-Methoxyethyl)-3-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)urea
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Description
1-(2-Methoxyethyl)-3-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)urea is a useful research compound. Its molecular formula is C14H24N6O4S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications
Degradation and Environmental Impact
Degradation and Side Effects of Sulfonylurea Herbicides in Soil : Research on sulfonylurea herbicides like triasulfuron and rimsulfuron highlights their degradation under laboratory conditions and their limited side effects on soil microbial activities. This suggests a potential environmental application for the compound , focusing on its stability and ecological impact (Dinelli, Vicari, & Accinelli, 1998).
Synthesis and Structural Analysis
Crystal Structure of Cyclosulfamuron : This study on cyclosulfamuron, another sulfonylurea herbicide, reveals its crystal structure, providing insights into molecular design and potential for similar compounds. Understanding the structural properties can aid in the design of compounds with improved stability and efficacy (Kang, Kim, Kwon, & Kim, 2015).
Microbial Degradation
Degradation of Chlorimuron-ethyl by Aspergillus niger : This paper demonstrates the microbial degradation of chlorimuron-ethyl, a related sulfonylurea herbicide, outlining a potential research application in bioremediation or the study of microbial interactions with synthetic compounds (Sharma, Banerjee, & Choudhury, 2012).
Pharmaceutical Applications
Application of Physiologically Based Pharmacokinetic Modeling : While not directly related, this study provides an example of how related compounds are evaluated for their pharmacokinetics, indicating possible applications in drug development and understanding drug metabolism (Watson, Davis, & Jones, 2011).
Antiproliferative Activity
Synthesis and In Vitro Antiproliferative Activity Against Human Cancer Cell Lines : This research demonstrates the antiproliferative effects of sulfonylurea derivatives, suggesting a potential application in the development of new anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Antibacterial Evaluation
Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : Studies like this one, exploring the antibacterial properties of sulfonylurea derivatives, highlight the potential for these compounds in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Properties
IUPAC Name |
1-(2-methoxyethyl)-3-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N6O4S/c1-24-11-5-17-14(21)18-6-12-25(22,23)20-9-7-19(8-10-20)13-15-3-2-4-16-13/h2-4H,5-12H2,1H3,(H2,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDTYAEDSOVPEAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)NCCS(=O)(=O)N1CCN(CC1)C2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.45 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.